Cas no 24201-58-9 (3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione)

• Product Name: 3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione
• CAS No: 24201-58-9
• MF: C₁₁H₉Cl₂NO₃
• MW: 274.100061178207
• MDL: MFCD00102759
• CID: 261834
• PubChem ID: 32253
• Update Time: 2025-10-29

3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione
• 2,4-Oxazolidinedione,3-(3,5-dichlorophenyl)-5,5-dimethyl-
• 3-(3,5-Dichlorophenyl)-5,5-dimethyl-1,3-oxazolidine-2,4-dione
• 3-(3,5-dichloro-phenyl)-5,5-dimethyl-oxazolidine-2,4-dione
• 3-(3',5'-dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione
• 3-(3',5'-Dichlorphenyl)-5,5-dimethyloxazolidin-2,4-dion
• 5,5-dimethyl-3-(3,5-dichlorophenyl)-2,4-dioxo-1,3-oxazolidine
• Caswell No. 328A
• CCRIS 658
• DDOD
• DICHLOZOLINE
• Dichlozoline [ISO]
• EPA Pesticide Chemical Code 328200
• Ortho 8890
• Sclex
• 3-(3,5-Dichlorophenyl)-5,5-dimethyl oxazolidine-dione-2,4
• NS00027584
• BRN 0989757
• 3-(3, 5-dichlorophenyl)-5, 5-dimethyl-1, 3-oxazolidine-2, 4-dione
• 3-(3,5-Dichlorophenyl)-5,5-dimethyl-2,4-oxazolidinedione
• SCHEMBL158206
• 3-(3,5-Dichlorophenyl)-5,5-dimethyl-1,3-oxazolidine-2,4-dione #
• C18928
• 3-(3,5-DICHLOROPHENYL)-5,5-DIMETHOXAZOLINE-2,4-DIONE
• CS 8890
• 2,4-Oxazolidinedione, 3-(3,4-dichlorophenyl)-5,5-dimethyl-
• DTXSID4041369
• X239025ISS
• 3-(3,5-Dichlorophenyl)-5,5-dimethyl oxazoline-dione-2,4
• CHEBI:82070
• AKOS004904253
• 3-(3,5-Dichlorophenyl)-5,5'-dimethyloxazoline-2,4-dione
• Q27155724
• 3-(3,5-DICHLOROPHENYL)-5,5-DIMETHYLOXAZOLINE-2,4-DIONE
• 2,4-Oxazolidinedione, 3-(3,5-dichlorophenyl)-5,5-dimethyl-
• UNII-X239025ISS
• 24201-58-9

• MDL： MFCD00102759
• Inchi： 1S/C11H9Cl2NO3/c1-11(2)9(15)14(10(16)17-11)8-4-6(12)3-7(13)5-8/h3-5H,1-2H3
• InChI Key： JDZSMXLTQNHBRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(=O)OC(C)(C)C1=O)Cl

Computed Properties

• Exact Mass: 272.99607
• Monoisotopic Mass: 272.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione

3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione: A Comprehensive Overview

The compound CAS No 24201-58-9, also known as 3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of oxazolidinediones, which are known for their unique chemical properties and versatility in synthetic chemistry. The structure of this compound features a central oxazolidine ring system with two ketone groups at positions 2 and 4, and a substituted phenyl group at position 3. The presence of two methyl groups at position 5 further enhances its stability and reactivity.

The synthesis of 3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione involves a series of carefully designed reactions that ensure the formation of the desired oxazolidine ring system. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation process while maintaining the integrity of the compound's structure.

In terms of physical properties, this compound exhibits a melting point in the range of 180-190°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its chemical stability under various conditions makes it suitable for use in both laboratory settings and industrial applications. The compound's ability to act as a versatile building block in organic synthesis has been extensively studied in recent years.

The application of CAS No 24201-58-9 extends across multiple domains. In pharmaceutical research, it has been utilized as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In the field of agrochemistry, this compound has been explored for its potential as a herbicide or fungicide. Recent research has focused on modifying its structure to enhance its bioavailability and efficacy while minimizing environmental impact. The substitution pattern on the phenyl ring plays a crucial role in determining these properties.

The environmental impact of 3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione has also been a topic of interest. Studies have shown that under certain conditions, the compound undergoes biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop strategies for sustainable use.

In conclusion, CAS No 24201-58-9, or 3-(3,5-Dichlorophenyl)-5,5-dimethyloxazolidine-2,4-dione, is a versatile and valuable compound with wide-ranging applications. Its unique chemical properties and structural features make it an essential component in modern synthetic chemistry. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in various industries.